Cas no 40257-02-1 ((3-nitrophenoxy)acetyl chloride)

• Product Name: (3-nitrophenoxy)acetyl chloride
• CAS No: 40257-02-1
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 925518
• PubChem ID: 3016173
• Update Time: 2025-04-19

(3-nitrophenoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (3-nitrophenoxy)acetyl chloride
• 2-(3-nitrophenoxy)acetyl chloride
• EINECS 254-861-4
• NS00030749
• DTXSID40193243
• DB-013250
• MQMKJILTEHLNTP-UHFFFAOYSA-N
• 40257-02-1

• Inchi： 1S/C8H6ClNO4/c9-8(11)5-14-7-3-1-2-6(4-7)10(12)13/h1-4H,5H2
• InChI Key： MQMKJILTEHLNTP-UHFFFAOYSA-N
• SMILES： ClC(COC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 214.999
• Monoisotopic Mass: 214.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.434
• Boiling Point: 330.2°C at 760 mmHg
• Flash Point: 153.5°C
• Refractive Index: 1.565